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Compound of Interest

Compound Name: 7-Aminoquinoline

Cat. No.: B1265446 Get Quote

7-Aminoquinoline: A Comprehensive Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at the chemical properties, structure, and identification of

7-Aminoquinoline, a significant compound in medicinal chemistry and organic synthesis. Its

derivatives have been noted for their potential antiviral and antimalarial activities.[1][2] This

document is intended to serve as a core reference for professionals engaged in research and

development.

Core Chemical Identifiers
7-Aminoquinoline is an aromatic organic compound characterized by a quinoline scaffold

substituted with an amino group at the seventh position.[1]
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Identifier Value

IUPAC Name quinolin-7-amine[3]

Molecular Formula C₉H₈N₂[1][4][5][6][7]

CAS Number 580-19-8[1][4][5][7]

Canonical SMILES C1=CC2=C(C=C(C=C2)N)N=C1[1]

InChI Key RZAUIOKDXQWSQE-UHFFFAOYSA-N[1][7]

Physicochemical Properties
The following table summarizes key quantitative data for 7-Aminoquinoline.

Property Value

Molecular Weight 144.17 g/mol [4][7]

Appearance Red-brown to yellow crystalline solid[1]

Melting Point 93.5-94 °C[4]

pKa 6.60 ± 0.14 (Predicted)[1]

Topological Polar Surface Area 38.9 Å²[1]

Hydrogen Bond Donor Count 2[1]

Hydrogen Bond Acceptor Count 2[1]

Chemical Structure
The structure of 7-Aminoquinoline consists of a quinoline ring system with an amine group

attached to the C7 position.

Caption: Chemical structure of 7-Aminoquinoline.

Experimental Protocols
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General Synthesis of 7-Aminoquinoline from 7-
Nitroquinoline
A common method for the synthesis of 7-aminoquinoline involves the reduction of 7-

nitroquinoline.[2]

Reaction: 7-nitroquinoline → 7-aminoquinoline

Procedure:

A reducing agent, such as iron powder or hydrogen gas with a palladium-on-carbon catalyst

(Pd/C), is added to a suitable solvent.[2]

The reaction mixture is heated until the conversion of the starting material is complete.[2]

Work-up:

If iron powder is used, the insoluble material is removed by filtration.[2]

If catalytic hydrogenation is employed, the solvent is removed by distillation to yield the

crude product.[2]

Purification: The crude 7-aminoquinoline can be further purified by recrystallization or

column chromatography to obtain the pure compound.[2]

The logical workflow for identifying and characterizing a chemical compound like 7-
Aminoquinoline is outlined below.
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Compound Name
(e.g., 7-Aminoquinoline)

Retrieve IUPAC Name & Synonyms
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(e.g., C₉H₈N₂)

Elucidate Chemical Structure
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Caption: Workflow for Chemical Compound Identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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